Cas no 842144-57-4 (3-bromo-N-(cyclopropylmethyl)-5-nitro-4-Pyridinamine)

3-bromo-N-(cyclopropylmethyl)-5-nitro-4-Pyridinamine structure
842144-57-4 structure
Product Name:3-bromo-N-(cyclopropylmethyl)-5-nitro-4-Pyridinamine
CAS No:842144-57-4
MF:C9H10BrN3O2
MW:272.09860086441
CID:2113546
PubChem ID:68898010
Update Time:2025-04-21

3-bromo-N-(cyclopropylmethyl)-5-nitro-4-Pyridinamine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-N-(cyclopropylmethyl)-5-nitro-4-Pyridinamine
    • (3-Bromo-5-nitro-pyridin-4-yl)-cyclopropylmethyl-amine
    • 3-BROMO-N-(CYCLOPROPYLMETHYL)-5-NITROPYRIDIN-4-AMINE
    • DA-23915
    • 4-pyridinamine,3-bromo-n-(cyclopropylmethyl)-5-nitro-
    • DTXSID001220245
    • SCHEMBL4063425
    • 842144-57-4
    • Inchi: 1S/C9H10BrN3O2/c10-7-4-11-5-8(13(14)15)9(7)12-3-6-1-2-6/h4-6H,1-3H2,(H,11,12)
    • InChI Key: JLYYCPCNJDSSLQ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1NCC1CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 270.99564Da
  • Monoisotopic Mass: 270.99564Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 70.7Ų
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